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Compound of Interest

Compound Name: DG-041

Cat. No.: B7949308

Audience: Researchers, scientists, and drug development professionals.

Introduction

DG-041 is a potent and selective antagonist of the prostaglandin EP3 receptor, playing a
crucial role in research related to platelet aggregation and thrombosis.[1][2][3][4] Proper
preparation of stock solutions is critical for ensuring the accuracy and reproducibility of
experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for DG-041 due to the
compound's good solubility in it.[1] This document provides a detailed protocol for the
preparation, storage, and handling of DG-041 stock solutions in DMSO.

Properties of DG-041

A summary of the key chemical and physical properties of DG-041 is presented in the table
below. This information is essential for accurate calculations and proper handling of the
compound.
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Property Value Source
CAS Number 861238-35-9
Molecular Formula C23H15ClaFN203S2
Molecular Weight 592.32 g/mol
Solid, light yellow to green
Appearance
yellow
Solubility in DMSO Up to 250 mg/mL (422.07 mM)

Experimental Protocol: Preparation of DG-041 Stock
Solution

This protocol outlines the steps to prepare a 10 mM stock solution of DG-041 in DMSO. The
required mass of DG-041 can be adjusted based on the desired stock concentration and
volume.

Materials:

DG-041 solid powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Determine the required mass of DG-041.
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o Use the following formula to calculate the mass of DG-041 needed: Mass (mg) = Desired
Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) / 1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
592.32 g/mol / 1000 = 5.92 mg

Weighing DG-041.

o Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.
o Carefully weigh the calculated amount of DG-041 powder into the tube.
Dissolving in DMSO:

o Add the desired volume of DMSO to the tube containing the DG-041 powder.

o For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution:

o Close the tube or vial securely.

o Vortex the solution until the DG-041 is completely dissolved.

o If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution,
as DG-041's solubility in DMSO can be enhanced with these methods.

Storage:

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots in tightly sealed vials at -20°C for up to one month or at -80°C for up to
six months.

o Before use, allow the vial to equilibrate to room temperature for at least one hour before
opening.
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Quantitative Data Summary

The following table provides pre-calculated masses of DG-041 required for preparing stock
solutions of various common concentrations and volumes.

Desired Stock Required Mass of DG-041
Concentration (mM) Volume of DMSO (mL) (mg)

1 1 0.59

5 1 2.96

10 1 5.92

50 1 29.62

1 5 2.96

5 5 14.81

10 5 29.62

50 5 148.08

Safety Precautions

e Always handle DG-041 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment, including a lab coat, safety glasses, and
chemical-resistant gloves.

e Consult the Safety Data Sheet (SDS) for DG-041 and DMSO for detailed safety and handling
information.

Visualized Workflow

The following diagram illustrates the workflow for preparing a DG-041 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b7949308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

